4-Chlorophenyl cyclopentyl ketone
Overview
Description
4-Chlorophenyl cyclopentyl ketone (4-CCK) is a synthetic organic compound that has been used in scientific research for its biochemical and physiological effects. It is a chlorinated ketone, a type of compound with a carbon-oxygen double bond attached to a chlorine atom. 4-CCK has been studied for its ability to act as an inhibitor of enzymes, to affect neurotransmitter release, and to modulate receptor activity.
Scientific Research Applications
Synthesis Improvement in Pesticide Production
4-Chlorophenyl cyclopentyl ketone has been used as an intermediate in the synthesis of flucycloxuron, an insecticide. A study optimized the production of (4-chlorophenyl)(cyclopropyl)methanone O-(4-nitrobenzyl)oxime, a key intermediate, achieving a yield of 70.6%. The process involved acylation and cyclization, and the product's structure was confirmed through NMR and IR spectroscopy (Gao Xue-yan, 2011).
Degradation and Mineralization Studies
This compound has been investigated in the context of environmental studies, particularly focusing on the degradation and mineralization of 4-chlorophenol (4-CP). Studies have evaluated the rate parameters of degradation/mineralization of 4-CP using organic oxidants in combination with UV irradiation. The results contributed to understanding the efficiency of different organic oxidants in degrading 4-CP, essential for wastewater treatment technologies (Sharma et al., 2012).
Kinetic Studies in Oxidation Processes
The kinetics and mechanisms of the oxidation processes involving ketones, including this compound, have been studied in detail. These studies provide insights into the reaction pathways, the formation of intermediates, and the stability of reaction products. Understanding these processes is crucial in designing efficient industrial and pharmaceutical production methods, as well as in environmental chemistry for pollution mitigation (Revkov et al., 2007).
Advanced Chemical Synthesis
This compound has been utilized in advanced chemical synthesis processes. For instance, it's been used in the synthesis of novel organic compounds through reactions like the Claisen-Schmidt condensation under microwave irradiation. These compounds have various applications, including pharmaceuticals, agrochemicals, and materials science (Mogilaiah et al., 2007).
Safety and Hazards
The safety data sheet for a similar compound, 4-Chlorophenyl cyclopropyl ketone, suggests that it should not be released into the environment . In case of accidental release, adequate ventilation should be ensured and personal protective equipment should be used . The compound should be kept away from heat and sources of ignition .
Properties
IUPAC Name |
(4-chlorophenyl)-cyclopentylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClO/c13-11-7-5-10(6-8-11)12(14)9-3-1-2-4-9/h5-9H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAUNRWNNNLUFEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40456188 | |
Record name | 4-CHLOROPHENYL CYCLOPENTYL KETONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40456188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2204-98-0 | |
Record name | (4-Chlorophenyl)cyclopentylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2204-98-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-CHLOROPHENYL CYCLOPENTYL KETONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40456188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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